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Compound of Interest

tert-Butyl (5-methylpyridin-3-
Compound Name:

yl)carbamate
CAS No.: 631910-23-1
Cat. No.: B2470352

Get Quote

The presence of impurities in an active pharmaceutical ingredient (API) or a research

compound can have profound and often detrimental effects on experimental outcomes.[1]
These unwanted materials can arise from the manufacturing process, degradation of the
substance, or contamination. For a highly specific inhibitor like CAS 631910-23-1, even trace
amounts of impurities could lead to off-target effects, inaccurate structure-activity relationship
(SAR) data, and misleading conclusions about the compound's efficacy and toxicity. In the
context of drug development, rigorous impurity profiling is a non-negotiable regulatory
requirement.

Part 1: Characterization of CAS 631910-23-1

Chemical Identity:
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Property Value

CAS Number 631910-23-1
2-[2-(4-methoxypyridin-2-yl)ethyl]-3H-

UPAC Name im[idafzo[4,5-b]g/ypr?ldine e

Synonym BYK191023

Molecular Formula C15H16N40

Molecular Weight 268.31 g/mol

Mechanism of Action:

CAS 631910-23-1 is a highly selective inhibitor of inducible nitric oxide synthase (iNOS).[2]
INOS is a key enzyme in the inflammatory cascade, producing large amounts of nitric oxide
(NO) that can contribute to tissue damage and pathology in various inflammatory conditions.[2]
The selectivity of CAS 631910-23-1 for iINOS over other NOS isoforms (e.g., eNOS and nNOS)
is a critical attribute, as it minimizes the potential for off-target effects related to the disruption of
normal physiological NO signaling.
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Caption: Signaling pathway of INOS inhibition by CAS 631910-23-1.

Part 2: A Framework for Supplier Qualification

The process of selecting a supplier for a high-purity research compound should be systematic
and rigorous. The following workflow outlines the key stages of this process.
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Caption: Workflow for qualifying a high-purity chemical supplier.
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Step-by-Step Supplier Evaluation Protocol:

« Initial Screening of Potential Suppliers:
o Utilize chemical databases and supplier directories to identify potential vendors.[3]

o Review supplier websites and catalogs for claims of high-purity offerings and relevant
quality certifications.[4][5]

o Prioritize suppliers with a clear focus on providing materials for research and
pharmaceutical development.

e Technical Data Package Request and Evaluation:

o Request a comprehensive Certificate of Analysis (CoA) for the specific batch of CAS
631910-23-1.

o The CoA should include, at a minimum:

Compound identity confirmation (e.g., by NMR, MS).

Purity assessment by a quantitative method (e.g., HPLC).

Identification and quantification of any significant impurities.[6][7]

Water content (e.g., by Karl Fischer titration).

Residual solvent analysis.

o Scrutinize the analytical data. Ensure the methods used are appropriate and the results
support the purity claim.

e Assessment of Supplier's Quality Management System (QMS):

o Inquire about the supplier's QMS. ISO 9001 certification is a good indicator of a
commitment to quality.[8][9]

o For later-stage drug development, suppliers adhering to Good Manufacturing Practices
(GMP) are essential.
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o Arobust QMS ensures batch-to-batch consistency and traceability of materials.

o Evaluation of Stability and Packaging:

o Inquire about the stability of the compound under recommended storage conditions.[10]
[11][12] Suppliers should be able to provide guidance on this.

o High-purity chemicals should be packaged in inert containers to prevent contamination.
[13][14][15][16]

o The supplier should provide clear instructions for handling and storage.[10][17][18]

Part 3: Analytical Methods for Purity Verification

It is incumbent upon the researcher to have a foundational understanding of the analytical
techniques used to assess the purity of compounds like CAS 631910-23-1. This knowledge is
crucial for interpreting CoAs and for performing in-house quality control.
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Analytical Technique

Purpose

Key Considerations

High-Performance Liquid
Chromatography (HPLC)

Primary method for
determining purity and

quantifying impurities.[19]

The method must be stability-
indicating, meaning it can
resolve the active compound
from its degradation products

and impurities.

Gas Chromatography (GC)

Used for analyzing volatile
organic impurities and residual

solvents.[20]

The choice of column and
detector is critical for achieving
the necessary sensitivity and

resolution.[20]

Mass Spectrometry (MS)

Confirms the molecular weight
of the compound and helps in
the structural elucidation of

impurities.[21]

Often coupled with HPLC (LC-
MS) or GC (GC-MS) for

comprehensive analysis.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Provides detailed information
about the molecular structure,
confirming the identity of the

compound.

1H and 13C NMR are
standard. The absence of
unexpected signals is an

indicator of purity.

Inductively Coupled Plasma
(ICP)

Used for detecting trace metal
impurities.[15][21][22][23]

Important for compounds
where metal contamination
could interfere with biological

assays or catalytic processes.

Incoming Quality Control (QC) Protocol:

Upon receipt of a new batch of CAS 631910-23-1, it is best practice to perform an in-house QC

check to verify the supplier's CoA.

» Visual Inspection: Examine the material for uniform appearance and the absence of foreign

particulates.

« |dentity Confirmation: A simple identity test, such as obtaining a melting point or running a

quick LC-MS, can confirm that the correct compound has been received.
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Purity Verification: A co-injection of the new material with a previously validated in-house
standard on a stability-indicating HPLC method can confirm purity and the impurity profile.

Documentation: Meticulously document all incoming QC results and file them with the
supplier's CoA for the specific batch.

Part 4: Handling, Storage, and Solution Preparation

The long-term stability and utility of a high-purity compound are contingent upon proper

handling and storage.

Storage Recommendations:

Solid Form: For solids, storage at low temperatures (-20°C or -80°C) in a desiccated
environment is generally recommended to minimize degradation.[10] The vial should be
tightly sealed.

Solutions: Stock solutions should be prepared in a suitable solvent, aliquoted into single-use
vials, and stored at -20°C or -80°C.[10] Avoid repeated freeze-thaw cycles.[24]

Protocol for Preparing a 10 mM Stock Solution:

Pre-use Equilibration: Before opening, allow the vial of solid CAS 631910-23-1 to equilibrate
to room temperature for at least 60 minutes to prevent condensation of moisture onto the
compound.[10]

Gravimetric Measurement: Accurately weigh the required amount of the solid using a
calibrated analytical balance.

Dissolution: Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the
target concentration of 10 mM.

Homogenization: Ensure complete dissolution by vortexing or sonicating.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in tightly sealed
vials and store at -20°C or -80°C.
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By adhering to the principles and protocols outlined in this guide, researchers can confidently
source high-purity CAS 631910-23-1, thereby enhancing the reliability and reproducibility of
their experimental data and accelerating the path from discovery to potential clinical
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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